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Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B15568995 Get Quote

Application Notes and Protocols for ONO-
9780307
For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-9780307 is a potent and specific synthetic antagonist of the Lysophosphatidic Acid

Receptor 1 (LPA1), a G protein-coupled receptor involved in various physiological and

pathological processes.[1] With an IC50 value of 2.7 nM, ONO-9780307 serves as a valuable

tool for investigating LPA1-mediated signaling pathways and for preclinical studies targeting

diseases associated with LPA1 dysregulation, such as fibrosis and cancer.[1][2][3] These

application notes provide detailed protocols for the preparation of ONO-9780307 stock

solutions and an overview of its mechanism of action.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ONO-9780307 is presented in the

table below.
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Property Value Reference

Molecular Formula C₃₀H₃₅NO₇ [1]

Molecular Weight 521.60 g/mol [1]

CAS Number 856691-44-6 [1]

Appearance White to off-white solid [4]

Purity >98% (HPLC)

Storage (Solid) 4°C, protect from light [1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
[1][4]

Solubility Data
The solubility of ONO-9780307 in common laboratory solvents is crucial for the preparation of

stock solutions for in vitro and in vivo studies.
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Solvent Solubility

Molar
Concentration
(at max
solubility)

Notes Reference

DMSO 100 mg/mL 191.72 mM

May require

ultrasonication

for complete

dissolution. Use

newly opened,

anhydrous

DMSO as it is

hygroscopic.

[1][4]

10% DMSO in

Corn Oil
≥ 5 mg/mL 9.59 mM

Suitable for in

vivo

preparations. A

clear solution

should be

obtained.

[1]

Stock Solution Preparation Protocols
Accurate and consistent preparation of stock solutions is essential for reproducible

experimental results. Below are detailed protocols for preparing ONO-9780307 solutions for

both in vitro and in vivo applications.

Experimental Workflow for Stock Solution Preparation
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Materials

Protocol

ONO-9780307 (Solid)

1. Weigh ONO-9780307

Anhydrous DMSO

2. Add Anhydrous DMSO

Vortex Mixer

3. Vortex & Sonicate

Sonicator Sterile, Light-Protectant Vials

4. Aliquot into Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated DMSO stock solution of ONO-9780307.

Protocol 1: High-Concentration Stock Solution for In
Vitro Use (e.g., 10 mM in DMSO)
Materials:

ONO-9780307 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protectant microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Sonicator bath

Procedure:

Weighing the Compound: Accurately weigh the desired amount of ONO-9780307 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.22 mg of ONO-
9780307 (Molecular Weight = 521.60 g/mol ).

Adding Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

compound. For a 10 mM stock from 5.22 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, sonicate

the vial in a water bath until a clear solution is obtained.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protectant vials.[4]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][4] Ensure the vials are tightly sealed to prevent

moisture absorption by the DMSO.

Working Solution Preparation for Cell-Based Assays: When preparing working solutions for

cell-based assays, it is crucial to minimize the final DMSO concentration to avoid cellular

toxicity, typically keeping it below 0.5%.[5]

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound

upon direct dilution into aqueous media, perform an intermediate dilution of the high-

concentration DMSO stock in your cell culture medium or buffer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-117444/ONO-9780307-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ono-9780307.html
https://file.medchemexpress.com/batch_PDF/HY-117444/ONO-9780307-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ono-9780307.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Dilution: Add the small volume of the DMSO stock (or the intermediate dilution) to the

final volume of cell culture medium and mix immediately and thoroughly.

Controls: Always include a vehicle control in your experiments containing the same final

concentration of DMSO as the compound-treated samples.

Protocol 2: Stock Solution for In Vivo Use (e.g., 5 mg/mL
in 10% DMSO / 90% Corn Oil)
Materials:

ONO-9780307 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Corn oil (or other suitable vehicle)

Sterile vials

Procedure:

Initial Dissolution in DMSO: Prepare a concentrated stock of ONO-9780307 in DMSO (e.g.,

50 mg/mL). To do this, dissolve 50 mg of ONO-9780307 in 1 mL of DMSO.

Preparation of Final Formulation: For a final concentration of 5 mg/mL, add the solvents

sequentially. For example, to prepare 1 mL of the final solution, add 100 µL of the 50 mg/mL

DMSO stock to 900 µL of corn oil.[4]

Mixing: Mix the solution thoroughly until a clear and homogenous solution is achieved.

Gentle warming or sonication may be used to aid dissolution if necessary.[4]

Use: It is recommended to prepare this working solution fresh on the day of use for in vivo

experiments.[4]

Mechanism of Action and Signaling Pathway
ONO-9780307 is a specific antagonist of the LPA1 receptor.[1] LPA1 is a G protein-coupled

receptor that, upon activation by its endogenous ligand lysophosphatidic acid (LPA), couples to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://www.medchemexpress.com/ono-9780307.html
https://www.medchemexpress.com/ono-9780307.html
https://www.medchemexpress.com/ono-9780307.html
https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-117444/ONO-9780307-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


several heterotrimeric G proteins, including Gαi/o, Gαq/11, and Gα12/13.[6][7][8] This initiates

a cascade of downstream signaling events that regulate a wide range of cellular responses

such as cell proliferation, migration, survival, and cytoskeletal changes.[6][7] ONO-9780307
competitively binds to the orthosteric site of the LPA1 receptor, thereby blocking the binding of

LPA and inhibiting the subsequent downstream signaling.[1] For instance, ONO-9780307 has

been shown to inhibit LPA-induced Ca2+ mobilization, a process mediated by the Gαq/11

pathway.[1][4]

LPA1 Signaling Pathway and Inhibition by ONO-9780307
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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